Cas no 1806378-28-8 (1-Bromo-1-(5-nitro-2-(trifluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(5-nitro-2-(trifluoromethyl)phenyl)propan-2-one
• CAS No: 1806378-28-8
• MF: C₁₀H₇BrF₃NO₃
• MW: 326.066692590714
• CID: 4793177
• Update Time: 2025-05-22

1-Bromo-1-(5-nitro-2-(trifluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(5-nitro-2-(trifluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C10H7BrF3NO3/c1-5(16)9(11)7-4-6(15(17)18)2-3-8(7)10(12,13)14/h2-4,9H,1H3
• InChI Key： SGJARUGPIGDBLT-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=CC=1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 342
• XLogP3: 3.1
• Topological Polar Surface Area: 62.9

Additional information on 1-Bromo-1-(5-nitro-2-(trifluoromethyl)phenyl)propan-2-one

1-Bromo-1-(5-nitro-2-(trifluoromethyl)phenyl)propan-2-one: A Comprehensive Overview

1-Bromo-1-(5-nitro-2-(trifluoromethyl)phenyl)propan-2-one, also known by its CAS number 1806378-28-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bromine atom, a nitro group, and a trifluoromethyl group attached to a phenyl ring, along with a propanone moiety. The combination of these functional groups makes it a valuable molecule for research and development in the field of organic synthesis.

The structure of 1-Bromo-1-(5-nitro-2-(trifluoromethyl)phenyl)propan-2-one is highly symmetrical, which contributes to its stability and reactivity. The bromine atom at the 1-position of the propanone group plays a crucial role in various substitution reactions, making it an ideal substrate for nucleophilic substitutions. The nitro group at the 5-position of the phenyl ring introduces electron-withdrawing effects, which can influence the reactivity of the molecule in different reaction conditions. Additionally, the trifluoromethyl group at the 2-position further enhances the electronic properties of the phenyl ring, making this compound versatile for various synthetic transformations.

Recent studies have highlighted the importance of 1-Bromo-1-(5-nitro-2-(trifluoromethyl)phenyl)propan-2-one in medicinal chemistry. Researchers have explored its potential as a building block for constructing bioactive molecules with specific pharmacological properties. For instance, its ability to undergo nucleophilic substitution reactions has been exploited to synthesize derivatives with enhanced bioavailability and selectivity. These derivatives have shown promising results in preclinical studies targeting various diseases, including cancer and inflammatory disorders.

In addition to its medicinal applications, 1-Bromo-1-(5-nitro-2-(trifluoromethyl)phenyl)propan-2-one has also found utility in materials science. Its unique electronic properties make it a candidate for developing advanced materials with tailored functionalities. For example, researchers have investigated its use in synthesizing polymers with improved thermal stability and mechanical strength. These materials hold potential applications in high-performance electronics and aerospace industries.

The synthesis of 1-Bromo-1-(5-nitro-2-(trifluoromethyl)phenyl)propan-2-one involves a series of well-established organic reactions, including Friedel-Crafts acylation and bromination. The optimization of these reaction conditions has been a focus of recent studies to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance the efficiency of the synthesis process.

The characterization of this compound is typically carried out using modern analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide detailed insights into the molecular structure and functional groups present in the compound, ensuring its purity and identity.

In conclusion, 1-Bromo-1-(5-nitro-2-(trifluoromethyl)phenyl)propan-2-one, with its CAS number 1806378-28-8, is a versatile compound with wide-ranging applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions across various scientific disciplines.